Cas no 61406-78-8 (3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 61406-78-8
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD19382435
• CID: 480535
• PubChem ID: 22461320
• Update Time: 2025-06-08

3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Proline, 3,3-dimethyl-, hydrochloride
• (2S)-3,3-dimethylpyrrolidine-2-carboxylic acid,hydrochloride
• 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride
• 3,3-DIMETHYLPYRROLIDINE-2-CARBOXYLIC ACID HCL
• EN300-252788
• SCHEMBL905291
• AMY34795
• Z2301438439
• 61406-78-8
• AKOS027328845
• 3,3-dimethylpyrrolidine-2-carboxylic acid;hydrochloride
• CS-0051613
• 3,3-DIMETHYLPYRROLIDINE-2-CARBOXYLICACIDHYDROCHLORIDE
• SB40462
• A913493
• MFCD19382435
• AS-36102

• MDL： MFCD19382435
• Inchi： 1S/C7H13NO2.ClH/c1-7(2)3-4-8-5(7)6(9)10;/h5,8H,3-4H2,1-2H3,(H,9,10);1H
• InChI Key： AJFFONDFZKSGAZ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C(C)(C)CCN1)=O

Computed Properties

• Exact Mass: 179.07142
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: NA
• PSA: 49.33

3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride

Introduction to 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 61406-78-8)

3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride, identified by its Chemical Abstracts Service (CAS) number 61406-78-8, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyrrolidine family, a heterocyclic structure that has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The molecular structure of 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride consists of a pyrrolidine ring substituted with two methyl groups at the 3-position and a carboxylic acid group at the 2-position, further protonated as a hydrochloride salt. This unique configuration imparts distinct chemical properties that make it particularly useful in the synthesis of more complex molecules. The presence of both basic (amine-like) and acidic (carboxylic acid) functionalities allows for diverse chemical modifications, enabling researchers to tailor its reactivity for specific synthetic pathways.

In recent years, the interest in 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride has been fueled by its potential role in the development of novel pharmaceutical agents. The pyrrolidine scaffold is well-known for its incorporation into bioactive molecules, particularly in the fields of immunomodulation and anti-inflammatory therapies. Studies have demonstrated that derivatives of pyrrolidine can exhibit significant pharmacological activity by interacting with various biological targets. The structural features of 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride make it a promising precursor for designing molecules with enhanced binding affinity and reduced toxicity.

One of the most compelling aspects of 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride is its utility as a building block in organic synthesis. The carboxylic acid moiety can be easily transformed into esters, amides, or other functional groups through standard chemical reactions, while the pyrrolidine ring can serve as a versatile handle for further derivatization. This flexibility has led to its use in the preparation of complex natural products and synthetic analogs with potential therapeutic benefits. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

Recent advancements in computational chemistry have further highlighted the significance of 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride. Molecular modeling studies have revealed that modifications to its structure can fine-tune its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These insights have guided the design of next-generation drug candidates with improved efficacy and reduced side effects. The integration of machine learning algorithms has accelerated the process of identifying optimal derivatives, making compounds like 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride even more attractive for drug discovery programs.

The pharmaceutical industry has taken notice of the potential applications of 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride, leading to increased investment in research and development initiatives. Several academic institutions and biotechnology companies are exploring its use in preclinical studies aimed at identifying new therapeutic modalities. Preliminary results suggest that derivatives of this compound may exhibit promising activity against a range of diseases, including neurodegenerative disorders and autoimmune conditions. The ability to modify its core structure while maintaining biological activity has opened up new avenues for innovation in medicinal chemistry.

The synthetic pathways for producing 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride have also seen significant advancements. Modern synthetic methods emphasize efficiency, sustainability, and scalability, ensuring that this compound can be produced reliably for industrial applications. Catalytic processes and green chemistry principles have been employed to minimize waste and reduce energy consumption during manufacturing. These innovations not only make the production process more environmentally friendly but also lower costs associated with raw materials and processing steps.

The future prospects for 3,3-dimethylpyrrolidine-2-carboxylic acid hydrochloride are bright, with ongoing research expected to uncover new applications and refine existing ones. As our understanding of biological systems continues to grow, so does the demand for sophisticated molecular tools like this compound. Its versatility as a synthetic intermediate and its potential as a pharmacological lead make it a cornerstone of modern drug discovery efforts. By leveraging cutting-edge technologies and collaborative research approaches, scientists are poised to unlock even greater therapeutic possibilities derived from this remarkable molecule.